Cas no 79925-05-6 (1,3-Benzenediol, 4-[10-(acetyloxy)-9-anthracenyl]-, diacetate)

1,3-Benzenediol, 4-[10-(acetyloxy)-9-anthracenyl]-, diacetate structure
79925-05-6 structure
Product Name:1,3-Benzenediol, 4-[10-(acetyloxy)-9-anthracenyl]-, diacetate
CAS No:79925-05-6
MF:C26H24O8
MW:464.463968276978
CID:531449
PubChem ID:71402472
Update Time:2025-04-19

1,3-Benzenediol, 4-[10-(acetyloxy)-9-anthracenyl]-, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-[10-(acetyloxy)-9-anthracenyl]-, diacetate
    • acetic acid,[10-(2,4-dihydroxyphenyl)anthracen-9-yl] acetate
    • Acetic acid--10-(2,4-dihydroxyphenyl)anthracen-9-yl acetate (2/1)
    • DTXSID80823436
    • 79925-05-6
    • Inchi: 1S/C22H16O4.2C2H4O2/c1-13(23)26-22-17-8-4-2-6-15(17)21(16-7-3-5-9-18(16)22)19-11-10-14(24)12-20(19)25;2*1-2(3)4/h2-12,24-25H,1H3;2*1H3,(H,3,4)
    • InChI Key: BVSOFCNMHHRUOA-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C2C=CC=CC=2C(C2C=CC(=CC=2O)O)=C2C=CC=CC2=1.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 464.14711772g/mol
  • Monoisotopic Mass: 464.14711772g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 513
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 141Ų

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